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Compound of Interest

Compound Name: 1-(Pyridin-2-yl)propan-2-ol

Cat. No.: B1201976

An In-depth Technical Guide to 1-(Pyridin-2-
yl)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Pyridin-2-yl)propan-2-ol, a
pyridine derivative of interest in chemical synthesis and potentially in pharmaceutical
development. This document details its chemical identity, molecular structure, and methods of
synthesis, presenting available data in a structured format for ease of reference.

Chemical Identity and Molecular Structure

1-(Pyridin-2-yl)propan-2-ol is a chemical compound featuring a pyridine ring substituted at the
2-position with a 2-hydroxypropyl group.

e CAS Number: 5307-19-7

e Molecular Formula: CsH11NOJ[1]

e Molecular Weight: 137.18 g/mol [1]
e SMILES: CC(O)CC1=NC=CC=C1

e InChl Key: GAMOMPUVNAWKHH-UHFFFAOYSA-N
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The molecular structure consists of a pyridine ring, a heterocyclic aromatic amine, attached to a
three-carbon chain with a hydroxyl group on the second carbon of the chain. This structure
imparts specific chemical properties that make it a subject of interest in various synthetic
applications.

Physicochemical and Spectroscopic Data

Quantitative data for 1-(Pyridin-2-yl)propan-2-ol and its related ketone analog, 1-(Pyridin-2-
yl)propan-2-one, are summarized below. It is important to note that while structurally similar, the
alcohol and ketone will exhibit different physical and chemical properties.

1-(Pyridin-2-yl)propan-2-

Property 1-(Pyridin-2-yl)propan-2-ol
one
CAS Number 5307-19-7 6302-02-9
Molecular Formula CsH11NO CsHaNO
Molecular Weight 137.18 g/mol [1] 135.16 g/mol
Appearance - Orange to Very Dark Red QOil
Storage Temperature - 2-8°C Refrigerator

Synthesis Protocols

The synthesis of 1-(Pyridin-2-yl)propan-2-ol can be achieved through various synthetic
routes. A common method involves the reaction of 2-methylpyridine with an appropriate
aldehyde. A detailed experimental protocol based on a patented synthesis method is provided
below.

Synthesis of 1-(Pyridin-2-yl)propan-2-ol from 2-Methylpyridine and Acetaldehyde

This protocol is adapted from a method described in patent literature for the production of
pyridine ethanol derivatives.

Materials:

o 2-Methylpyridine
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Acetaldehyde
Triethylamine
lon-exchanged water

Stainless steel autoclave (3 L capacity)

Experimental Procedure:

Reaction Setup: To a 3 L stainless steel autoclave, add 930 g (10 mol) of 2-methylpyridine
and 330 g of ion-exchanged water.

Addition of Reagents: Add 66 g (1.5 mol) of acetaldehyde and 71 g (0.7 mol) of triethylamine
to the autoclave. The molar ratio of triethylamine to acetaldehyde is approximately 0.47.

Reaction Conditions: Seal the autoclave and heat the reaction mixture to 140°C for 2 hours.

Work-up: After the reaction is complete, cool the autoclave to 60°C. Remove the unreacted
acetaldehyde and triethylamine under reduced pressure (25 kPa or less).

Isolation of Product: Further distill the mixture at 120°C and a pressure of 2 kPa or less to
remove water and unreacted 2-methylpyridine, yielding a concentrate containing the product.

Analysis: The resulting concentrate can be analyzed by *H-NMR to confirm the presence and
purity of 1-(Pyridin-2-yl)propan-2-ol. In a reported synthesis, this method yielded 185 g (1.4
mol) of the product, corresponding to a yield of 90% and a selectivity of 94%.[2]

Below is a DOT script for a Graphviz diagram illustrating the synthesis workflow.
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Synthesis Workflow for 1-(Pyridin-2-yl)propan-2-ol
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Caption: Synthesis Workflow for 1-(Pyridin-2-yl)propan-2-ol.

Applications and Biological Activity

While specific data on the biological activity of 1-(Pyridin-2-yl)propan-2-ol is limited in publicly
available literature, its structural analogs and related pyridine derivatives are known to possess
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a range of biological activities. For instance, the related compound 1-(Pyridin-2-yl)propan-2-one
is described as an antimicrobial bioactive compound. Pyridine-containing compounds are of
significant interest in medicinal chemistry and drug development.

The chiral nature of 1-(Pyridin-2-yl)propan-2-ol, which can exist as (R) and (S) enantiomers,
makes it a potentially valuable building block in asymmetric synthesis for the preparation of
enantiomerically pure pharmaceuticals.

Further research is required to fully elucidate the biological activity and potential applications of
1-(Pyridin-2-yl)propan-2-ol.

Below is a DOT script illustrating the potential logical relationship for the application of this
compound.

Potential Applications of 1-(Pyridin-2-yl)propan-2-ol
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Caption: Potential Applications of 1-(Pyridin-2-yl)propan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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